Cas no 162776-57-0 (Cyclopentanecarboxylic acid, 2-(chlorocarbonyl)-, methyl ester, (1S-cis)- (9CI))

• Product Name: Cyclopentanecarboxylic acid, 2-(chlorocarbonyl)-, methyl ester, (1S-cis)- (9CI)
• CAS No: 162776-57-0
• MF: C₈H₁₁ClO₃
• MW: 190.624141931534
• CID: 904713
• Update Time: 2024-05-30

Cyclopentanecarboxylic acid, 2-(chlorocarbonyl)-, methyl ester, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-(chlorocarbonyl)-, methyl ester, (1S-cis)- (9CI)

• Inchi： 1S/C8H11ClO3/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： VVLAZTKBJHXHGN-RITPCOANSA-N
• SMILES： [C@H]1(C(OC)=O)CCC[C@H]1C(Cl)=O

Computed Properties

• Exact Mass: 190.03973
• Monoisotopic Mass: 190.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• PSA: 43.37